Cas no 2227801-47-8 ((2R)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-ol)

• Product Name: (2R)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-ol
• CAS No: 2227801-47-8
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6330375
• PubChem ID: 165653577
• Update Time: 2025-10-06

(2R)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-ol
• EN300-1779843
• 2227801-47-8

• Inchi： 1S/C11H20N2O/c1-8(14)5-6-9-7-12-13-10(9)11(2,3)4/h7-8,14H,5-6H2,1-4H3,(H,12,13)/t8-/m1/s1
• InChI Key： UIIMEHLDHQYETI-MRVPVSSYSA-N
• SMILES： O[C@H](C)CCC1C=NNC=1C(C)(C)C

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.9Ų

Additional information on (2R)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-ol

Introduction to (2R)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-ol (CAS No. 2227801-47-8)

(2R)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-ol, with the CAS number 2227801-47-8, is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, including a tert-butyl group and a chiral center at the C-2 position of the butanol moiety. These characteristics make it an intriguing candidate for various pharmaceutical and chemical research endeavors.

The chemical structure of (2R)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-ol consists of a pyrazole ring, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The tert-butyl group attached to the pyrazole ring provides steric hindrance and enhances the compound's stability and solubility properties. The chiral center at C-2 of the butanol chain adds another layer of complexity, making this compound suitable for enantiomeric separation and stereoselective synthesis studies.

Recent research has focused on the biological activities and potential therapeutic applications of (2R)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-ol. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2R)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-ol effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (2R)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-ol has also shown promising results in cancer research. A study published in the Cancer Research journal reported that this compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The synthesis of (2R)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-ol has been extensively studied to optimize its production for large-scale applications. One common synthetic route involves the reaction of 3-bromopyrazole with tert-butyl lithium followed by alkylation with an appropriate bromobutanol derivative. The chiral center is introduced through asymmetric synthesis techniques, ensuring high enantiomeric purity. This synthetic approach not only provides high yields but also allows for easy modification of the structure to explore analogs with enhanced biological activities.

The pharmacokinetic properties of (2R)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-ol

In conclusion, (2R)-4-(3 tert-butyl 1H-pyrazol 4 yl)butan 2 ol (CAS No. 2227801 47 8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and chiral center make it an attractive target for further research in medicinal chemistry and drug discovery. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its use in treating various diseases.